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Compound of Interest

Compound Name: Dinitrosopentamethylenetetramine

Cat. No.: B087232 Get Quote

Technical Support Center:
Dinitrosopentamethylenetetramine (DNPT)
This guide provides essential safety information for researchers, scientists, and drug

development professionals working with Dinitrosopentamethylenetetramine (DNPT). Please

consult this resource for troubleshooting and frequently asked questions regarding its safe

handling and storage.

Frequently Asked Questions (FAQs)
General Information
Q1: What is Dinitrosopentamethylenetetramine (DNPT) and what are its primary

applications? Dinitrosopentamethylenetetramine (DNPT) is a chemical blowing agent used

to create foamed or cellular structures in polymers like rubber and plastics.[1][2][3] It is also

used in explosives and as a chemical intermediate.[1] Its effectiveness comes from its ability to

thermally decompose and release nitrogen gas.[1][3]

Handling Procedures
Q2: What are the essential personal protective equipment (PPE) requirements when handling

DNPT? When handling DNPT, it is crucial to wear the following PPE to minimize exposure:

Eye/Face Protection: Tightly fitting safety goggles with side-shields are necessary.[4]
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Skin Protection: Wear fire/flame resistant and impervious clothing.[4] Chemical impermeable

gloves are also required.[4]

Respiratory Protection: In case of inadequate ventilation or if exposure limits are exceeded,

a full-face respirator should be used.[4] For potential dust contact, a self-absorbing filter dust

mask is recommended.[5]

Body Protection: Wear breathable protective clothing, and as appropriate, an apron or

coveralls to prevent skin contact.[5]

Q3: What are the critical safety precautions to take during the handling of DNPT?

Work in a well-ventilated area or under a hood.[4]

Avoid breathing in dust, fumes, gas, mist, vapors, or spray.[4]

Prevent contact with skin and eyes.[4]

Do not eat, drink, or smoke when using this product.[4]

Wash hands and skin thoroughly after handling.[4]

Use non-sparking tools and explosion-proof equipment.[4]

Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.[4][6]

Ground and bond containers and receiving equipment to prevent static discharge.[4][6]

Storage Procedures
Q4: What are the proper conditions for storing DNPT? DNPT should be stored in a tightly

closed container in a dry, cool, and well-ventilated place.[4] The storage area should be locked

up or accessible only to authorized personnel.[4] It is important to store it separately from

incompatible materials and foodstuffs.[4][6]

Q5: What substances are incompatible with DNPT? Avoid contact with acids, oxidizers, and

bases.[5] Contact with acidic materials can lower the decomposition temperature, increasing

the risk of an exothermic reaction.[3]
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Hazards and Emergency Procedures
Q6: What are the primary hazards associated with DNPT? DNPT is a flammable solid that can

be ignited by heat, sparks, or flames.[4][7] It is also harmful if swallowed or inhaled and causes

serious eye irritation.[4][7] A significant hazard is its self-reactive nature; it can undergo

exothermic decomposition at temperatures slightly above its melting point and is shock-

sensitive.[4][8] This decomposition can be triggered by heat, chemical reaction, friction, or

impact.[7][8]

Q7: What are the thermal decomposition products of DNPT? The primary products of thermal

decomposition are nitrogen gas and a solid white residue.[1][3] Minor amounts of nitrous oxide,

carbon dioxide, oxygen, water, and formaldehyde are also produced as gaseous products.[1][3]

In acidic environments, hydrolysis can lead to the formation of ammonia derivatives and

formaldehyde.[2]

Q8: What should I do in case of a spill? In the event of a DNPT spill, follow these steps:

Isolate the leak-contaminated area and restrict access.[5]

Eliminate all ignition sources from the immediate area.[7][8]

Emergency personnel should wear self-contained breathing apparatus and appropriate

protective clothing.[5]

Do not touch the spilled material directly.[5]

Wet the spilled material with water to suppress dust.[5]

Use non-sparking tools to collect the material into a closed container for disposal.[5]

Q9: What are the first-aid measures for DNPT exposure?

Inhalation: Remove the person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration and seek immediate medical attention.[4]

[5]

Skin Contact: Immediately remove contaminated clothing. Wash the skin thoroughly with

soap and water.[5]
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Eye Contact: Lift the eyelids and rinse with running water or a saline solution. Seek

immediate medical attention.[4][5]

Ingestion: If swallowed, drink plenty of warm water, induce vomiting, and seek medical

attention.[5] Do not eat, drink, or smoke when handling this product.[4]

Q10: How should DNPT be disposed of? Dispose of the contents and container at an approved

waste disposal plant in accordance with local, state, and federal regulations.[4]

Quantitative Data Summary
Property Value

Chemical Formula C5H10N6O2

Molar Mass 186.17 g/mol [7]

Appearance Cream-colored solid; Off-white powder[7]

Melting Point 200-210 °C (decomposes)[1][5]

Solubility
Slightly soluble in water, ethanol, and

chloroform; soluble in acetone.[5]

Acute Toxicity (Oral) LD50: 940 mg/kg (rat)[5]

Experimental Protocols
Detailed experimental protocols involving Dinitrosopentamethylenetetramine were not

available in the initial safety-focused search. Researchers should consult peer-reviewed

scientific literature for specific methodologies related to their field of study.

Visual Workflow for Safe Handling
The following diagram illustrates the recommended workflow for the safe handling and storage

of Dinitrosopentamethylenetetramine, from receipt of the chemical to its final disposal.
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Safe Handling and Storage Workflow for DNPT

Receiving DNPT

Inspect Container for Damage or Leaks

Upon Arrival

Store in a Cool, Dry, Well-Ventilated Area
(Locked and Authorized Access Only)

If OK

Preparation for Experiment

For Use

Don Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator)

Before Handling

Work in a Ventilated Hood
with Non-Sparking Tools

Handling and Use in Experiment

Post-Experiment Cleanup

After Experiment

Emergency Procedures

Decontaminate Work Area and Tools

Properly Seal and Store Unused DNPTWaste Disposal

Return to Storage

Dispose of Contaminated Materials and Expired DNPT
in Accordance with Regulations

Spill: Isolate, Ventilate, Use Non-Sparking Tools
Exposure: Follow First-Aid Measures

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of DNPT.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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